Cas no 501116-73-0 (3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine)

3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine structure
501116-73-0 structure
Product Name:3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine
CAS No:501116-73-0
MF:C12H14N2O2
MW:218.251762866974
CID:933301
Update Time:2023-08-02

3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolamine,3-(5-ethyl-2-methoxyphenyl)-(9CI)
    • 3-(5-ethyl-2-methoxyphenyl)isoxazol-5-amine
    • 3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine
    • Inchi: 1S/C12H14N2O2/c1-3-8-4-5-11(15-2)9(6-8)10-7-12(13)16-14-10/h4-7H,3,13H2,1-2H3
    • InChI Key: SEFSSUFZOOFILV-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(CC)=CC=1C1C=C(N)ON=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Topological Polar Surface Area: 61.3
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